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Compound of Interest

Compound Name:
4-(4-Methylpiperazin-1-

ylmethyl)benzoyl chloride

CAS No.: 148077-69-4

Cat. No.: B132958

Get Quote

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a complex bifunctional molecule,

primarily utilized as a chemical intermediate in the synthesis of more complex pharmaceutical

compounds, such as Imatinib.[1] Its structure incorporates a reactive benzoyl chloride moiety

and a tertiary amine within a piperazine ring.[2] This structural combination, particularly the

presence of the acid chloride functional group, foreshadows its hazardous properties. Acid

chlorides are notoriously reactive, especially towards nucleophiles like water, which are

abundant in biological tissues. This inherent reactivity makes a thorough understanding of its

hazard profile not just a regulatory formality, but a critical prerequisite for safe handling in any

research or development setting.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the standardized framework for this understanding. It translates the intrinsic hazardous

properties of a chemical into a universally comprehensible system of pictograms, statements,

and handling precautions. This guide offers a detailed examination of the GHS classification for

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, grounded in authoritative data and the

underlying chemical principles that dictate its hazardous nature.
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The GHS Classification Workflow: A Tiered,
Evidence-Based Approach
The GHS classification is not an arbitrary assignment but the result of a rigorous, tiered

evaluation of all available data. The process prioritizes existing human data, followed by animal

testing data, and then in vitro or other sources of information.[3][4] This "weight of evidence"

approach ensures the most accurate and relevant classification possible. For a substance like

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, where human data is scarce,

classification relies heavily on animal studies, in vitro results, and structure-activity relationships

with similar compounds (e.g., other benzoyl chlorides).

The logical flow for determining health hazards such as skin and eye effects under GHS is

illustrated below.
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Data Evaluation Tiers

Classification & Labeling

Tier 1: Existing Human Data
(Epidemiological studies, clinical reports)

Tier 2: Existing Animal Data
(e.g., OECD TG 404/405)

If insufficient

Tier 3: In Vitro / Ex Vivo Data
(Validated alternative test methods)

If insufficient

Tier 4: Other Evidence
(Structure-Activity Relationship, pH, etc.)

If insufficient

Hazard Classification
(e.g., Skin Irrit. Cat 2, Eye Irrit. Cat 2A)

Assign Label Elements
(Pictogram, Signal Word, H/P Statements)

Click to download full resolution via product page

Caption: Tiered workflow for GHS health hazard classification.

Detailed GHS Hazard Profile
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Based on available Safety Data Sheets (SDS), 4-(4-Methylpiperazin-1-ylmethyl)benzoyl
chloride is classified with multiple health hazards.[5]

Skin Corrosion / Irritation: Category 2
Hazard Statement H315: Causes skin irritation.[5]

Expert Analysis: This classification places the compound as a skin irritant, not corrosive.[6]

Under GHS, "irritation" signifies reversible skin damage, such as inflammation or erythema,

following exposure.[6][7] In contrast, "corrosion" (Category 1) implies irreversible damage, like

visible necrosis through the epidermis into the dermis.[3][6]

The causality for this hazard lies in the benzoyl chloride group. Upon contact with moisture on

the skin, it can hydrolyze to form hydrochloric acid (HCl) and the corresponding carboxylic acid.

The generated HCl is the primary irritating agent. The classification as Category 2 rather than

Category 1 suggests that in standard animal tests (e.g., OECD Test Guideline 404), the

observed damage was fully reversible within the observation period.[8]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 404 - Acute Dermal

Irritation/Corrosion

Objective: To determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved patch

of skin on a test animal (typically a rabbit).

Exposure: The patch is covered with a gauze dressing for a set period, usually up to 4 hours.

[8]

Observation: After the patch is removed, the skin is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and graded on a

numerical scale.

Classification: A mean score of ≥ 2.3 and < 4.0 for erythema or edema across the test

animals typically results in a "Category 2" classification.[6][8] A finding of irreversible tissue

destruction would lead to a "Category 1" (Corrosive) classification.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b132958/docs?utm_src=pdf-body#introduction-understanding-the-compound-and-the-imperative-for-ghs-classification
https://www.benchchem.com/product/b132958/docs?utm_src=pdf-body#introduction-understanding-the-compound-and-the-imperative-for-ghs-classification
https://aksci.com/sds/8994CU_SDS.pdf
https://aksci.com/sds/8994CU_SDS.pdf
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/assessment-methods/ghs/classification-of-health-hazards-d2/assigning-hazard-categories/en/
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Skin_Corrosion_and_Irritation.html
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Skin_Corrosion_and_Irritation.html
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Skin_Corrosion_and_Irritation.html
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Damage / Eye Irritation: Category 2A
Hazard Statement H319: Causes serious eye irritation.[5]

Expert Analysis: Similar to skin irritation, Category 2A for eye hazards denotes that the

substance causes changes in the eye that are fully reversible within a 21-day observation

period.[4][9][10] The mechanism is identical to that of skin irritation—hydrolysis of the benzoyl

chloride moiety by moisture in the eye, leading to the formation of irritating hydrochloric acid.

This can cause significant pain, redness, and inflammation of the cornea, iris, or conjunctiva.[9]

The "2A" sub-categorization is used to distinguish it from "2B," which is for substances with

milder effects that reverse within 7 days.[9][10]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 405 - Acute Eye

Irritation/Corrosion

Objective: To assess the potential of a substance to produce serious damage or irritation

when applied to the eye.

Methodology: A small, measured amount of the substance is instilled into the conjunctival

sac of one eye of a test animal (e.g., rabbit). The other eye remains untreated as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[4] The

degree of corneal opacity, iritis, and conjunctival redness/edema are scored.

Classification: A substance is classified as "Category 2A" if it produces, in at least 2 of 3

tested animals, a positive response in any of the scored categories (e.g., corneal opacity ≥ 1,

iritis ≥ 1) and the effects are fully reversible within 21 days.[4] Irreversible damage would

warrant a "Category 1" (Serious Eye Damage) classification.[4]

Specific Target Organ Toxicity – Single Exposure (STOT-
SE): Category 3

Hazard Statement H335: May cause respiratory irritation.[5]

Expert Analysis: This classification is applied to substances that cause transient respiratory

tract irritation following a single exposure.[11][12] For a solid or powder, this hazard is most

relevant when dust can be generated and inhaled. The fine particles can come into contact with
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the moist mucous membranes of the respiratory tract. The subsequent hydrolysis reaction,

producing HCl, directly irritates the tissues, leading to symptoms like coughing, shortness of

breath, and inflammation.

Summary of GHS Labeling Elements
The complete GHS classification dictates the following mandatory labeling elements for safe

communication of the hazards.
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Element Description

Pictogram(s)

Signal Word Warning[5]

Hazard (H) Statements

H315: Causes skin irritation.[5]H319: Causes

serious eye irritation.[5]H335: May cause

respiratory irritation.[5]

Precautionary (P) Statements

Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]P264: Wash

skin thoroughly after handling.[5]P271: Use only

outdoors or in a well-ventilated area.[5]P280:

Wear protective gloves/protective clothing/eye

protection/face protection.

[5]Response:P302+P352: IF ON SKIN: Wash

with plenty of soap and water.[5]P304+P340: IF

INHALED: Remove to fresh air and keep at rest

in a position comfortable for breathing.

[5]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]P312: Call a POISON

CENTER or doctor if you feel unwell.

[5]P332+P313: If skin irritation occurs: Get

medical advice/attention.[5]P337+P313: If eye

irritation persists: Get medical advice/attention.

[5]P362: Take off contaminated clothing and

wash before reuse.[5]Storage:P403+P233:

Store in a well-ventilated place. Keep container

tightly closed.[5]P405: Store locked up.

[5]Disposal:P501: Dispose of contents/container

to an approved waste disposal plant.[5]

Practical Application: Risk Mitigation in a
Laboratory Setting
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The GHS classification provides direct, actionable guidance for researchers. The following

protocols are derived directly from the precautionary statements and the chemical's known

reactivity:

Engineering Controls: Always handle 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride
inside a certified chemical fume hood to prevent inhalation of dust and to contain any

potential vapors.[5] Facilities must be equipped with an eyewash station and a safety shower

in immediate proximity to the handling area.[5]

Personal Protective Equipment (PPE): The P280 statement is a mandate for comprehensive

PPE.[5]

Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn

if there is a risk of splashing.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Always check

the glove manufacturer's breakthrough time for acyl chlorides.

Body Protection: A lab coat is required. Ensure clothing is not left with exposed skin areas.

Handling and Storage: The compound is moisture-sensitive. Store in a tightly-sealed

container, preferably under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry, and

well-ventilated area away from incompatible materials like strong oxidizing agents.[5]

First Aid:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Conclusion
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The GHS classification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride as a skin irritant

(Category 2), serious eye irritant (Category 2A), and respiratory irritant (STOT-SE Category 3)

provides a clear and scientifically-grounded framework for its safe use. The hazards stem

directly from its reactive benzoyl chloride functional group. For the intended audience of

researchers and scientists, this classification is not merely a label but the foundation of a robust

safety protocol. Adherence to the prescribed engineering controls, personal protective

equipment, and handling procedures is essential to mitigate the risks associated with this

valuable but hazardous chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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